Cas no 131379-19-6 (Benzoic acid, 4-(1-oxopentyl)-, ethyl ester)

Benzoic acid, 4-(1-oxopentyl)-, ethyl ester structure
131379-19-6 structure
Product Name:Benzoic acid, 4-(1-oxopentyl)-, ethyl ester
CAS No:131379-19-6
MF:C14H18O3
MW:234.290924549103
CID:1228086
Update Time:2024-08-04

Benzoic acid, 4-(1-oxopentyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(1-oxopentyl)-, ethyl ester
    • Inchi: 1S/C14H18O3/c1-3-5-6-13(15)11-7-9-12(10-8-11)14(16)17-4-2/h7-10H,3-6H2,1-2H3
    • InChI Key: WZFDVGARCVRFKV-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(C(=O)CCCC)C=C1

Computed Properties

  • Exact Mass: 234.12564

Experimental Properties

  • Density: 1.041±0.06 g/cm3(Predicted)
  • Boiling Point: 353.6±25.0 °C(Predicted)
  • PSA: 43.37
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